HYDRIDE TERMINATED POLYDIMETHYLSILOXANE
Overview
Description
Hydride Terminated Polydimethylsiloxane is a type of polysiloxane that uses the Si-H bond on its end group to introduce a silicon hydrogen bond into the end chain through hydrosilylation . It belongs to a group of polymeric organosilicon compounds and can be used as a common surfactant and an antifoaming agent . It can also be applied as the active silicone fluid in automotive viscous limited slip differentials and couplings .
Synthesis Analysis
The synthesis of HTPDMS involves the chemical reactivity of linear L-31, D4, and (HMDS) carried out by bulk polymerization . This process is known as hydrosilation . The reaction evolves hydrochloric acid . For medical and domestic applications, a process was developed in which the chlorine atoms in the silane precursor were replaced with acetate groups .Molecular Structure Analysis
The molecular structure of HTPDMS consists of an inorganic backbone linked with silicon and oxygen. Methyl groups are bonded to silicon atoms that establish a repeating unit in the polymer chain . The chemical formula of HTPDMS is CH3[Si(CH3)2O]nSi(CH3)3, where n is the number of repeating monomer [Si(CH3)2O] units .Chemical Reactions Analysis
The chemical reactions involved in the formation of HTPDMS include the reaction of dihydroxyl-terminated PDMS (HO-PDMS-OH) to glycidol-terminated PDMS (G-PDMS-G) with sodium hydride . Also, the reaction of the linear L-31, D4, and (HMDS) was carried out by bulk polymerization during the company of VIO-NIT-CS-34C (dried) method toward synthesizing H-(PDMSX) .Physical and Chemical Properties Analysis
HTPDMS has a density of 0.965 g/cm3 . It is optically clear, inert, non-toxic, and non-flammable . It is one of several types of silicone oil (polymerized siloxane) .Mechanism of Action
The mechanism of action of HTPDMS involves the use of the Si-H bond on its end group to introduce a silicon hydrogen bond into the end chain through hydrosilylation . This makes it a key material and an important organic silicon intermediate for the production of silicone modified block or graft copolymer .
Safety and Hazards
Future Directions
Properties
CAS No. |
115254-29-0 |
|---|---|
Molecular Formula |
C9H7ClN2O3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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